Cas no 50560-69-5 (4-hydroxybut-2-ynal)

4-hydroxybut-2-ynal structure
4-hydroxybut-2-ynal structure
Product Name:4-hydroxybut-2-ynal
CAS No:50560-69-5
MF:C4H4O2
MW:84.0733613967896
CID:1568105
PubChem ID:439778
Update Time:2025-04-21

4-hydroxybut-2-ynal Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxybut-2-ynal
    • C02648
    • DTXSID501315700
    • 4-Hydroxy-2-butynal
    • Q27102037
    • EN300-152311
    • 50560-69-5
    • CHEBI:16711
    • Inchi: 1S/C4H4O2/c5-3-1-2-4-6/h3,6H,4H2
    • InChI Key: QAPQYLWHUDXNHY-UHFFFAOYSA-N
    • SMILES: OCC#CC=O

Computed Properties

  • Exact Mass: 84.02112
  • Monoisotopic Mass: 84.021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 92.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.156
  • Boiling Point: 222.1°C at 760 mmHg
  • Flash Point: 102.4°C
  • Refractive Index: 1.47
  • PSA: 37.3

4-hydroxybut-2-ynal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-152311-0.05g
4-hydroxybut-2-ynal
50560-69-5
0.05g
$732.0 2023-02-14
Enamine
EN300-152311-0.1g
4-hydroxybut-2-ynal
50560-69-5
0.1g
$767.0 2023-02-14
Enamine
EN300-152311-0.25g
4-hydroxybut-2-ynal
50560-69-5
0.25g
$801.0 2023-02-14
Enamine
EN300-152311-0.5g
4-hydroxybut-2-ynal
50560-69-5
0.5g
$836.0 2023-02-14
Enamine
EN300-152311-1.0g
4-hydroxybut-2-ynal
50560-69-5
1g
$0.0 2023-06-05
Enamine
EN300-152311-2.5g
4-hydroxybut-2-ynal
50560-69-5
2.5g
$1707.0 2023-02-14
Enamine
EN300-152311-5.0g
4-hydroxybut-2-ynal
50560-69-5
5.0g
$2525.0 2023-02-14
Enamine
EN300-152311-10.0g
4-hydroxybut-2-ynal
50560-69-5
10.0g
$3746.0 2023-02-14
Enamine
EN300-152311-50mg
4-hydroxybut-2-ynal
50560-69-5
50mg
$732.0 2023-09-26
Enamine
EN300-152311-100mg
4-hydroxybut-2-ynal
50560-69-5
100mg
$767.0 2023-09-26
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent